Cas no 887901-60-2 (ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887901-60-2
• MF: C₂₁H₂₅FN₂O₃S
• MW: 404.498207807541
• CID: 6042178
• PubChem ID: 4294201
• Update Time: 2025-05-23

ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[(3-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-, ethyl ester
• ethyl 2-[(3-fluorobenzoyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• 887901-60-2
• AB00673858-01
• ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• F1299-0217
• AKOS024604849

• Inchi： 1S/C21H25FN2O3S/c1-6-27-19(26)15-14-11-20(2,3)24-21(4,5)16(14)28-18(15)23-17(25)12-8-7-9-13(22)10-12/h7-10,24H,6,11H2,1-5H3,(H,23,25)
• InChI Key： VNRPWNFJQIQVOM-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(OCC)=O)=C(NC(=O)C3=CC=CC(F)=C3)SC1=2

Computed Properties

• Exact Mass: 404.15699200g/mol
• Monoisotopic Mass: 404.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 473.4±45.0 °C(Predicted)
• pka: 12.15±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Ethyl 2-(3-Fluorobenzamido)-5,5,7,7-Tetramethyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is a complex organic compound with the CAS registry number 887901-60-2. This compound belongs to the class of heterocyclic compounds and features a thienopyridine core with various substituents that contribute to its unique chemical properties. The structure includes a fluorobenzamido group attached at position 2 of the thienopyridine ring system and an ethyl ester group at position 3. Additionally, the compound has four methyl groups at positions 5 and 7 of the thienopyridine ring system.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for constructing such complex heterocyclic frameworks. For instance, the use of microwave-assisted synthesis and catalytic processes has significantly streamlined the production of similar compounds.

Recent studies have highlighted the potential applications of this compound in various fields. In medicinal chemistry, compounds with thienopyridine cores are often explored for their potential as kinase inhibitors or other therapeutic agents due to their ability to interact with biological targets. The presence of a fluorobenzamido group further enhances the compound's potential as a bioactive molecule since fluorinated aromatic systems are known for their stability and bioavailability.

Moreover, the tetramethyl substitution pattern at positions 5 and 7 suggests that this compound may exhibit unique electronic properties. These properties could make it suitable for applications in materials science or as a precursor for more complex molecular architectures. For example, derivatives of this compound could be used in the development of advanced materials for optoelectronic devices or as building blocks in supramolecular chemistry.

In terms of spectroscopic characterization, this compound can be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy is particularly useful for determining the regiochemistry and stereochemistry of such complex molecules. Recent improvements in high-resolution NMR instruments have allowed for more accurate determination of molecular structures even in challenging cases like this one.

The stability and reactivity of ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate under various conditions are critical factors that influence its practical applications. Studies on thermal stability and susceptibility to hydrolysis or oxidation are essential for determining its suitability in industrial or laboratory settings.

From an environmental perspective, understanding the degradation pathways of this compound is important for assessing its potential impact on ecosystems. Recent research into biodegradation mechanisms has provided insights into how such compounds can be metabolized by microorganisms under specific environmental conditions.

In conclusion, ethyl 2-(3-fluorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a promising candidate for further exploration in both academic and industrial research settings. Its unique structure and potential applications make it a valuable addition to the arsenal of tools available to chemists and materials scientists today.